Cas no 2097856-97-6 (1-3-(4-ethylbenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide hydrochloride)

• Product Name: 1-3-(4-ethylbenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide hydrochloride
• CAS No: 2097856-97-6
• MF: C₂₅H₂₈ClN₃O₃
• MW: 453.96112537384
• CID: 6104428
• PubChem ID: 126853190
• Update Time: 2025-07-16

1-3-(4-ethylbenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-ethylbenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide hydrochloride
• 1-[3-(4-ethylbenzoyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide hydrochloride
• 2097856-97-6
• 1-[3-(4-ethylbenzoyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide;hydrochloride
• AKOS032466773
• F6548-2260

• Inchi： 1S/C25H27N3O3.ClH/c1-3-16-4-6-17(7-5-16)24(29)21-15-27-22-9-8-19(31-2)14-20(22)23(21)28-12-10-18(11-13-28)25(26)30;/h4-9,14-15,18H,3,10-13H2,1-2H3,(H2,26,30);1H
• InChI Key： WXBOFWPYXGZDCS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCN(C2C(C(C3C=CC(CC)=CC=3)=O)=CN=C3C=CC(=CC=23)OC)CC1)N

Computed Properties

• Exact Mass: 453.1819195g/mol
• Monoisotopic Mass: 453.1819195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.5Ų

Additional information on 1-3-(4-ethylbenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide hydrochloride

Research Brief on 1-3-(4-ethylbenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide hydrochloride (CAS: 2097856-97-6)

This research brief provides an in-depth analysis of the latest findings related to the compound 1-3-(4-ethylbenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide hydrochloride (CAS: 2097856-97-6). The compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, which are discussed in detail below.

The synthesis of 1-3-(4-ethylbenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide hydrochloride involves a multi-step process that ensures high purity and yield. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have optimized the synthetic route to enhance scalability, making it a viable candidate for further preclinical and clinical development.

Pharmacological studies have revealed that this compound exhibits potent activity against specific biological targets, particularly in the context of inflammatory and oncological diseases. In vitro assays demonstrate its ability to inhibit key enzymes and signaling pathways involved in disease progression. For instance, recent findings indicate a strong inhibitory effect on the NF-κB pathway, which is implicated in chronic inflammation and cancer.

In vivo studies using animal models have further validated the therapeutic potential of 1-3-(4-ethylbenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide hydrochloride. The compound has shown promising results in reducing tumor growth and alleviating inflammatory symptoms with minimal adverse effects. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Despite these encouraging results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Researchers are currently investigating various formulations and delivery systems to improve bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-3-(4-ethylbenzoyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide hydrochloride represents a promising candidate for the treatment of inflammatory and oncological diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and address existing limitations. This brief highlights the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical research.